Carbamic acid, [2-(3,4-dihydroxyphenyl)ethyl]-, hexyl ester

• CAS No.: 99161-06-5
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol
• IUPAC Name: hexyl N-[2-(3,4-dihydroxyphenyl)ethyl]carbamate
• InChI: InChI=1S/C15H23NO4/c1-2-3-4-5-10-20-15(19)16-9-8-12-6-7-13(17)14(18)11-12/h6-7,11,17-18H,2-5,8-10H2,1H3,(H,16,19)
• InChI Key: AWCWIBIQCRIZKS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)NCCC1=CC(=C(C=C1)O)O

Description

Carbamic acid, [2-(3,4-dihydroxyphenyl)ethyl]-, hexyl ester is a chemical compound with the molecular formula C15H23NO4 It is an ester derivative of carbamic acid, where the carbamic acid moiety is linked to a hexyl group and a [2-(3,4-dihydroxyphenyl)ethyl] group

Preparation Methods

Synthetic Routes and Reaction Conditions

Carbamic acid esters can be synthesized through several methods. One common approach involves the reaction of carbamoyl chlorides with alcohols. Another method includes the addition of alcohols to isocyanates. Additionally, carbonate esters can react with ammonia to form carbamic acid esters .

Industrial Production Methods

In industrial settings, the production of carbamic acid esters often involves the use of supercritical carbon dioxide as a solvent. This method is advantageous due to its environmentally friendly nature and the ability to produce high yields of the desired ester .

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, [2-(3,4-dihydroxyphenyl)ethyl]-, hexyl ester can undergo various chemical reactions, including:

Hydrolysis: This reaction involves the cleavage of the ester bond in the presence of water, resulting in the formation of carbamic acid and the corresponding alcohol.

Oxidation: The compound can be oxidized to form quinones, which are important intermediates in various biochemical processes.

Reduction: Reduction reactions can convert the ester into its corresponding alcohol and amine.

Common Reagents and Conditions

Hydrolysis: Acidic or basic conditions can catalyze the hydrolysis of carbamic acid esters.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Major Products Formed

Hydrolysis: Carbamic acid and hexanol.

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hexanol and the corresponding amine.

Scientific Research Applications

Carbamic acid, [2-(3,4-dihydroxyphenyl)ethyl]-, hexyl ester has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential role in biochemical pathways and its interactions with enzymes.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

Industry: It is utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of carbamic acid, [2-(3,4-dihydroxyphenyl)ethyl]-, hexyl ester involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. These metabolites can then participate in biochemical reactions, influencing cellular processes .

Comparison with Similar Compounds

Similar Compounds

Methyl carbamate: An ester of carbamic acid with a methyl group.

Ethyl carbamate: An ester of carbamic acid with an ethyl group.

Phenyl carbamate: An ester of carbamic acid with a phenyl group.

Uniqueness

Carbamic acid, [2-(3,4-dihydroxyphenyl)ethyl]-, hexyl ester is unique due to the presence of the [2-(3,4-dihydroxyphenyl)ethyl] group, which imparts specific biochemical properties and potential therapeutic applications. This distinguishes it from other carbamic acid esters, which may not possess the same level of biological activity .